BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Safe
Laboratory Handling of Mercury Fulminate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fulminate

Cat. No.: B1208216

Disclaimer: Mercury fulminate is a highly sensitive and toxic primary explosive. Its synthesis,
handling, and use should only be undertaken by trained professionals in a properly equipped
laboratory with appropriate engineering controls and personal protective equipment. This
document is intended for informational purposes for researchers, scientists, and drug
development professionals and is not a substitute for a thorough risk assessment and
adherence to all institutional and regulatory safety protocols. The use of mercury fulminate is
subject to pre-approval by the Principal Investigator (Pl) and/or Supervisor[1].

Properties and Hazards

Mercury(ll) fulminate, with the chemical formula Hg(CNO)z2, is a primary explosive that is
extremely sensitive to friction, impact, heat, and static electricity[1][2][3]. It appears as a grey,
pale brown, or white crystalline solid[2]. Historically used as a trigger in percussion caps for
other explosives, its use has been largely phased out due to its inherent instability and the high
toxicity of mercury[2][3]. In addition to its explosive nature, mercury fulminate is a reproductive
toxicant and can cause severe mercury poisoning through inhalation, ingestion, or skin
contact[1][4].

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of mercury(ll)
fulminate.
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Property Value Reference
Chemical Formula Hg(CNO)2 [2][3]
Molecular Weight 284.62 g/mol [2]

Grey, pale brown, or white
Appearance ) ) [2]
crystalline solid

Density 4.42 glcm?3 [2]
Solubility in Water 0.0704 g/100 mL at 20°C [2]
Detonation Velocity ~4,250 - 4,300 m/s [2][3]

- Can begin as low as 100°C;
Decomposition Temp. . [2][5][6]
detonates around 160°C

OSHA PEL (Mercury) 0.1 mg/m3 (ceiling) [2]

Engineering Controls and Personal Protective
Equipment (PPE)

Due to the extreme hazards, stringent safety measures are mandatory.
» Engineering Controls:
o All work must be conducted in a designated, explosion-proof laboratory[2].

o A chemical fume hood is required for all manipulations to control toxic vapors[1]. The sash
should be kept at the lowest practical height[1].

o A portable blast shield is highly recommended and should be placed between the user and
the apparatus inside the fume hood[1].

o Use equipment that cannot generate static electricity or sparks[1]. Work surfaces and
flooring should be static-free and grounded[2].

o A mercury spill kit must be available and its location clearly marked[7].
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» Personal Protective Equipment (PPE):
o Body Protection: A flame-resistant lab coat is required[1].

o Hand Protection: Nitrile or neoprene gloves should be worn[1]. Consult the glove
manufacturer for compatibility[8].

o Eye Protection: ANSI Z87.1-compliant safety goggles must be worn. A full-face shield is
recommended if a splash hazard exists[1].

o Respiratory Protection: A full-face particle respirator with N100 (US) cartridges may be
required if the Permissible Exposure Limit (PEL) could be exceeded[8].

Experimental Protocols
Synthesis of Mercury(ll) Fulminate

This protocol describes a common laboratory-scale synthesis. The reaction is vigorous and
produces toxic fumes.

Materials:

o Metallic mercury (5 g)

o Concentrated nitric acid (d=1.42 g/ml, 35 ml)
e 90% Ethanol (50 ml)

« Distilled water

e 100-ml Erlenmeyer flask

e 500-ml beaker

Ice bath

Procedure:
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Preparation: In a chemical fume hood, add 5 g of metallic mercury to 35 ml of concentrated
nitric acid in a 100-ml Erlenmeyer flask.

Dissolution: Allow the mixture to stand without agitation until the mercury has completely
dissolved. This reaction evolves toxic NO2z gas[2].

Reaction Initiation: Pour the resulting mercury nitrate solution into a 500-ml beaker
containing 50 ml of 90% ethanol. This step should be performed behind a blast shield.

Precipitation: A vigorous exothermic reaction will commence, producing white fumes,
followed by red fumes, and then white fumes again as the reaction moderates. Crystals of
mercury(Il) fulminate will precipitate. The reaction typically lasts about 20 minutes.

Washing: Once the reaction has ceased, add water to the beaker and wash the crystals
repeatedly by decantation until the washings are no longer acidic to litmus paper.

Storage: The final product, grayish-yellow crystals, should be stored under water to reduce
its sensitivity to detonation[1]. For long-term storage, use non-metallic containers like glass
or polyethylene and place them in a cool, dark, and dry location, such as an explosion-proof
cabinet[1][2].

Decontamination and Waste Disposal

Proper disposal is critical to prevent environmental contamination and accidental detonation.
Materials:

e 20% Sodium thiosulfate solution

o Sealed, labeled hazardous waste containers

Procedure for Decontamination of Residual Mercury Fulminate:

o To safely decompose residual mercury fulminate, react it with a 20% sodium thiosulfate
solution. It is recommended to use ten times the weight of the fulminate in the thiosulfate
solution[5].

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://grokipedia.com/page/Mercury(II)_fulminate
https://www.benchchem.com/product/b1208216?utm_src=pdf-body
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_MercuryFulminateLeadAzide_Reviewed.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_MercuryFulminateLeadAzide_Reviewed.pdf
https://grokipedia.com/page/Mercury(II)_fulminate
https://www.benchchem.com/product/b1208216?utm_src=pdf-body
https://www.benchchem.com/product/b1208216?utm_src=pdf-body
https://www.benchchem.com/product/b1208216?utm_src=pdf-body
https://en.wikipedia.org/wiki/Mercury(II)_fulminate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Be aware that this reaction may evolve toxic cyanogen gas[5]. Perform this procedure in a
well-ventilated fume hood.

» The resulting solution containing stable, non-toxic mercury compounds can then be collected
for disposal[?2].

Procedure for Waste Disposal:

« All mercury-contaminated waste, including filter paper, gloves, and neutralized solutions,
must be collected in clearly labeled, sealed containers[7].

» Store waste containers in a fume hood until they can be collected for disposal[7].

e Do not allow waste to accumulate[7]. Arrange for hazardous waste pickup regularly
according to your institution's guidelines[7][8].

o NEVER pour mercury-containing waste down the drain[3].
Safe Handling and Storage Protocols
» Handling:

o Only handle small quantities at a time.

o Mercury fulminate should be kept wet with at least 20% water or a water-ethyl alcohol
mixture whenever possible to reduce its sensitivity[1][9]. Do not handle when frozen.

o Avoid all sources of ignition, including heat, sparks, static discharge, friction, and impact[1]

8.

o Avoid contact with metals such as aluminum, magnesium, zinc, and copper, as these can
trigger decomposition, even when the fulminate is wet[5][7].

o Use non-sparking tools for manipulation.
» Storage:

o Store mercury fulminate submerged in water in non-metallic containers[1][2].
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[e]

Containers must be clearly labeled with the chemical name and all relevant hazards[1].

(¢]

Store in a designated, cool, dry, and dark area away from incompatible materials[2][3].

[¢]

The storage location must be an explosion-proof refrigerator or cabinet[1].

[¢]

Storage in sealed containers may lead to pressure buildup and violent rupture[8].
Spill and Emergency Procedures
o Spill:

o Notify all personnel in the area and evacuate immediately[1].

o Restrict access to the spill area[10].

o From a safe distance, call emergency services (e.g., 911) and your institution's
Environmental Health and Safety (EHS) office[1].

o Do not attempt to clean up a spill of dry mercury fulminate. If the spill involves dust,
surfaces can be sprayed with water to reduce the explosion hazard[1].

e EXxposure:
o Inhalation: Move the person to fresh air and seek immediate medical attention[1].

o Skin Contact: Remove contaminated clothing and flush the affected area with copious
amounts of water[1]. Seek medical attention if symptoms persist[1].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present[8]. Seek immediate medical attention[8].

o Ingestion: Rinse the mouth with water and seek immediate medical attention[1].

Workflow Visualization

The following diagram illustrates the lifecycle for the safe handling of mercury fulminate in a
laboratory setting.
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Workflow for Safe Handling of Mercury Fulminate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Safe Laboratory
Handling of Mercury Fulminate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208216#safe-laboratory-handling-protocols-for-
mercury-fulminate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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